Cas no 886501-33-3 (2-Chloro-3,6-difluorobenzonitrile)

2-Chloro-3,6-difluorobenzonitrile is a fluorinated aromatic nitrile compound with the molecular formula C7H2ClF2N. This intermediate is notable for its electron-withdrawing substituents, which enhance its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The presence of chlorine and fluorine atoms at adjacent positions on the benzene ring contributes to its utility in agrochemical and pharmaceutical synthesis, particularly in the development of herbicides and active pharmaceutical ingredients (APIs). Its high purity and stability under standard conditions make it a reliable building block for fine chemical applications. The compound’s structural features also facilitate further functionalization, enabling tailored modifications for specialized synthetic pathways.
2-Chloro-3,6-difluorobenzonitrile structure
886501-33-3 structure
Product Name:2-Chloro-3,6-difluorobenzonitrile
CAS No:886501-33-3
MF:C7H2ClF2N
MW:173.547287464142
MDL:MFCD06660175
CID:2151277
PubChem ID:17750746
Update Time:2025-06-07

2-Chloro-3,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3,6-difluoro-benzonitrile
    • 2-(2-chloro-3,6-difluorophenyl)acetonitrile
    • 2-Chloro-3,6-difluorobenzonitrile
    • 2-Chloro-3,6-difluorobenzonitrile (ACI)
    • 2-Chloro-3,6-difluorobenZonitrile, 95%
    • CS-0060114
    • SCHEMBL4592838
    • MFCD06660175
    • AREWFYUZFHLWNH-UHFFFAOYSA-N
    • AKOS015956885
    • DB-330035
    • 886501-33-3
    • AS-35864
    • MDL: MFCD06660175
    • Inchi: 1S/C7H2ClF2N/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H
    • InChI Key: AREWFYUZFHLWNH-UHFFFAOYSA-N
    • SMILES: N#CC1C(Cl)=C(F)C=CC=1F

Computed Properties

  • Exact Mass: 172.9843831g/mol
  • Monoisotopic Mass: 172.9843831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.8Ų

2-Chloro-3,6-difluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013028009-5g
2-Chloro-3,6-difluorobenzonitrile
886501-33-3 95%
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$286.00 2023-08-31
Alichem
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ChemScence
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$83.0 2022-04-26
ChemScence
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2-Chloro-3,6-difluorobenzonitrile
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$152.0 2022-04-26
ChemScence
CS-0060114-25g
2-Chloro-3,6-difluorobenzonitrile
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$320.0 2022-04-26
Apollo Scientific
PC302072-1g
2-Chloro-3,6-difluorobenzonitrile
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£15.00 2025-02-21
Apollo Scientific
PC302072-5g
2-Chloro-3,6-difluorobenzonitrile
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£37.00 2025-02-21
Apollo Scientific
PC302072-25g
2-Chloro-3,6-difluorobenzonitrile
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£181.00 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C942713-1g
2-Chloro-3,6-difluorobenzonitrile
886501-33-3 ≥95%
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¥127.80 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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